Cas no 13383-44-3 (3-tert-butyl-1,2,4-thiadiazol-5-amine)

• Product Name: 3-tert-butyl-1,2,4-thiadiazol-5-amine
• CAS No: 13383-44-3
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• MDL: MFCD09865006
• CID: 1074100
• PubChem ID: 21688990
• Update Time: 2025-05-25

3-tert-butyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-1,2,4-thiadiazol-5-amine
• 3-(Tert-Butyl)-1,2,4-Thiadiazol-5-Amine(WX609279)
• 3-tert-butyl-1,2,4-thiadiazol-5-amine
• 3-tert-butyl-2,5-dihydro-1,2,4-thiadiazol-5-imine
• thiadiazolamine
• 1,2,4-Thiadiazol-5-amine, 3-(1,1-dimethylethyl)-
• 3841AD
• SBB087227
• RP10162
• NE60089
• AM803162
• 5-Amino-3-(tert-butyl)-1,2,4-thiadiazole
• 3-(tert-butyl)-1,2,4-thiadiazole-5-ylamine
• CHEMBL46189
• EN300-372529
• SCHEMBL77476
• AKOS005072670
• J-510991
• Z1263529658
• 13383-44-3
• DTXSID20616980
• MFCD09865006
• PD148076
• DB-203917
• GA-0234
• CS-0039000

• MDL： MFCD09865006
• Inchi： 1S/C6H11N3S/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3,(H2,7,8,9)
• InChI Key： QKMOPVJLRQVWKD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 157.06753
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80
• XLogP3: 2.1

Experimental Properties

• PSA: 51.8

Additional information on 3-tert-butyl-1,2,4-thiadiazol-5-amine

Recent Advances in the Study of 3-tert-butyl-1,2,4-thiadiazol-5-amine (CAS: 13383-44-3) in Chemical Biology and Pharmaceutical Research

3-tert-butyl-1,2,4-thiadiazol-5-amine (CAS: 13383-44-3) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound belongs to the thiadiazole family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The tert-butyl substitution at the 3-position enhances its stability and bioavailability, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-tert-butyl-1,2,4-thiadiazol-5-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain kinase enzymes involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and the target kinases, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its anticancer potential, 3-tert-butyl-1,2,4-thiadiazol-5-amine has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that the compound showed significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited for the development of new antibiotics.

The synthesis and derivatization of 3-tert-butyl-1,2,4-thiadiazol-5-amine have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described an efficient, one-pot synthesis method for this compound, which improved yield and reduced the use of hazardous reagents. Furthermore, several research groups have explored the introduction of various functional groups to the thiadiazole core, leading to the discovery of analogs with enhanced pharmacological properties.

Despite these promising findings, challenges remain in the development of 3-tert-butyl-1,2,4-thiadiazol-5-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and broad biological activities make it a valuable scaffold for future drug discovery efforts in areas ranging from oncology to infectious diseases.

In conclusion, recent research on 3-tert-butyl-1,2,4-thiadiazol-5-amine (CAS: 13383-44-3) has significantly advanced our understanding of its potential applications in chemical biology and pharmaceutical development. Continued exploration of its mechanism of action, optimization of its pharmacological properties, and evaluation of its safety profile will be critical for translating these findings into clinical applications.